Acetic acid, trifluoro-, 1-methylcyclohexyl ester

• CAS No.: 775-75-7
• Molecular Formula: C9H13F3O2
• Molecular Weight: 210.19 g/mol
• IUPAC Name: (1-methylcyclohexyl) 2,2,2-trifluoroacetate
• InChI: InChI=1S/C9H13F3O2/c1-8(5-3-2-4-6-8)14-7(13)9(10,11)12/h2-6H2,1H3
• InChI Key: XHWQUVQVTFUQSG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1)OC(=O)C(F)(F)F

Description

Acetic acid, trifluoro-, 1-methylcyclohexyl ester is a chemical compound with the molecular formula C9H13F3O3 and a molecular weight of 226.1929 g/mol . It is also known by its IUPAC name, 1-methylcyclohexyl trifluoroacetate . This compound is characterized by the presence of a trifluoroacetate group attached to a 1-methylcyclohexyl moiety, making it a unique ester derivative of trifluoroacetic acid.

Preparation Methods

The synthesis of acetic acid, trifluoro-, 1-methylcyclohexyl ester typically involves the esterification of 1-methylcyclohexanol with trifluoroacetic acid. The reaction is carried out in the presence of a catalyst, such as sulfuric acid, under reflux conditions . The reaction can be represented as follows:

$$\text{1-Methylcyclohexanol} + \text{Trifluoroacetic acid} \rightarrow \text{1-Methylcyclohexyl trifluoroacetate} + \text{Water}$$1-Methylcyclohexanol+Trifluoroacetic acid→1-Methylcyclohexyl trifluoroacetate+Water

In industrial settings, the production of this compound may involve more efficient catalytic processes and optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

Acetic acid, trifluoro-, 1-methylcyclohexyl ester undergoes various chemical reactions, including:

Hydrolysis: In the presence of water and an acid or base catalyst, the ester can be hydrolyzed to produce 1-methylcyclohexanol and trifluoroacetic acid.

Reduction: The ester can be reduced to the corresponding alcohol using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The trifluoroacetate group can be substituted with other nucleophiles under appropriate conditions.

Scientific Research Applications

Acetic acid, trifluoro-, 1-methylcyclohexyl ester has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the preparation of other trifluoroacetate derivatives.

Biology: The compound is used in studies involving enzyme inhibition and protein modification due to its ability to interact with biological molecules.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of acetic acid, trifluoro-, 1-methylcyclohexyl ester involves its interaction with molecular targets through the trifluoroacetate group. This group is highly electronegative, which allows it to form strong interactions with various biological and chemical entities . The ester can undergo hydrolysis to release trifluoroacetic acid, which can further participate in biochemical pathways .

Comparison with Similar Compounds

Acetic acid, trifluoro-, 1-methylcyclohexyl ester can be compared with other trifluoroacetate esters, such as:

Acetic acid, trifluoro-, cyclohexyl ester: Similar structure but lacks the methyl group on the cyclohexyl ring.

Acetic acid, trifluoro-, 1-methylundecyl ester: Contains a longer alkyl chain compared to the cyclohexyl group.

The presence of the 1-methylcyclohexyl group in this compound imparts unique steric and electronic properties, making it distinct from other trifluoroacetate esters .